![molecular formula C19H23N3O3S B1224579 6-methyl-2-[[(4-methylanilino)-oxomethyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester](/img/structure/B1224579.png)
6-methyl-2-[[(4-methylanilino)-oxomethyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester
Overview
Description
6-methyl-2-[[(4-methylanilino)-oxomethyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester is a member of ureas.
Scientific Research Applications
Synthesis and Derivatives
- A study by Santilli, Kim, and Wanser (1971) describes a method for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, which is relevant for understanding the synthesis processes related to compounds like 6-methyl-2-[[[4-methylanilino]-oxomethyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester (Santilli, Kim, & Wanser, 1971).
Chemical Reactions and Properties
- Volovenko et al. (1983) explored the annelation of the 2-aminopyran-4-one ring to condensed thiophenes, which could provide insights into the chemical reactions and properties of similar compounds (Volovenko et al., 1983).
Synthesis and Biological Activity
- Mosti et al. (1992) discuss the synthesis of ethyl or methyl esters of pyridinecarboxylic acids, including their biological activity, which could be relevant for understanding the biological applications of similar compounds (Mosti et al., 1992).
- Chigorina, Bespalov, and Dotsenko (2019) researched the synthesis of N-(thieno[2,3-b]pyridin-3-yl)cyanoacetamides, providing insights into the synthesis and potential biological applications of related compounds (Chigorina, Bespalov, & Dotsenko, 2019).
Chemical Structure Analysis
- Nagarajaiah and Begum (2014) studied the structural modifications leading to changes in the supramolecular aggregation of thiazolopyrimidines, which can be relevant for understanding the structural features of similar compounds (Nagarajaiah & Begum, 2014).
properties
Product Name |
6-methyl-2-[[(4-methylanilino)-oxomethyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylic acid ethyl ester |
|---|---|
Molecular Formula |
C19H23N3O3S |
Molecular Weight |
373.5 g/mol |
IUPAC Name |
ethyl 6-methyl-2-[(4-methylphenyl)carbamoylamino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate |
InChI |
InChI=1S/C19H23N3O3S/c1-4-25-18(23)16-14-9-10-22(3)11-15(14)26-17(16)21-19(24)20-13-7-5-12(2)6-8-13/h5-8H,4,9-11H2,1-3H3,(H2,20,21,24) |
InChI Key |
VUYKSZUDMFHYMP-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)NC3=CC=C(C=C3)C |
Canonical SMILES |
CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)NC3=CC=C(C=C3)C |
solubility |
1.5 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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